2-(piperidin-1-yl)-1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone

• Molecular Formula: C26H34N2O
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 2-piperidin-1-yl-1-(2,2,4,6-tetramethyl-4-phenyl-3H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C26H34N2O/c1-20-13-14-23-22(17-20)26(4,21-11-7-5-8-12-21)19-25(2,3)28(23)24(29)18-27-15-9-6-10-16-27/h5,7-8,11-14,17H,6,9-10,15-16,18-19H2,1-4H3
• InChI Key: FTMIWMQSQFPLLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(CC2(C)C3=CC=CC=C3)(C)C)C(=O)CN4CCCCC4

Description

2-(Piperidin-1-yl)-1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone is a chemical compound of significant interest in medicinal chemistry research, offered for research applications. This molecule features a hybrid structure incorporating a tetramethyl-4-phenyl-3,4-dihydroquinoline scaffold linked to a piperidine moiety via an ethanone bridge. The dihydroquinoline core is a privileged structure in drug discovery, known for its potential to interact with various biological targets. The piperidine ring is a common pharmacophore found in a wide range of bioactive molecules, contributing to key interactions at enzyme active sites . Research into structurally related compounds has demonstrated that similar hybrids can exhibit notable biological activities. For instance, molecules containing the piperidine and dihydroquinoline motifs have been investigated for their potential as bromodomain inhibitors , while other piperidine-based compounds have shown antimycotic properties by inhibiting ergosterol biosynthesis . Furthermore, the presence of a basic amine in the piperidine ring is often critical for antifungal activity in such compounds . This combination of features makes this compound a valuable scaffold for developing novel chemical probes in hit-to-lead optimization campaigns, particularly for research focused on oncology, infectious diseases, and epigenetic regulation. Researchers can utilize this high-purity compound to explore its physicochemical properties, screen for biological activity, and synthesize novel analogs. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 2-(piperidin-1-yl)-1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone is a synthetic derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its complex structure which combines a piperidine moiety and a quinoline derivative. This unique combination is thought to contribute to its diverse biological activities.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological properties:

• Antioxidant Activity : The compound has demonstrated significant antioxidant capabilities, which are crucial for mitigating oxidative stress in biological systems. This property is particularly important in preventing cellular damage associated with various diseases.
• Cytotoxicity : Studies have shown that the compound possesses cytotoxic effects against certain cancer cell lines. For instance, it has been reported to inhibit the growth of tumorigenic cells in vitro.
• Neuroprotective Effects : Preliminary studies suggest potential neuroprotective effects, which may be beneficial in conditions such as neurodegenerative diseases.

The mechanisms underlying the biological activity of this compound are still being elucidated. However, several pathways have been proposed:

• Inhibition of Reactive Oxygen Species (ROS) : The antioxidant properties may stem from the ability to scavenge free radicals and inhibit ROS production.
• Cell Cycle Arrest : Cytotoxic effects are possibly mediated through the induction of cell cycle arrest in cancer cells, leading to apoptosis.

Study 1: Antioxidant and Cytotoxic Activity

A study conducted by Shoaib et al. (2017) evaluated the antioxidant and cytotoxic properties of similar piperidine derivatives. The results indicated that compounds with structural similarities to 2-(piperidin-1-yl)-1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone exhibited significant cytotoxicity against various cancer cell lines with an LC50 value indicating potent activity .

Study 2: Neuroprotection

In a separate investigation by Yasuda et al. (2006), a related piperidine derivative was shown to exert neuroprotective effects in animal models of neurodegeneration. The study highlighted the potential for these compounds to modulate pathways associated with neuronal survival and apoptosis .

Data Table

Biological Activity	Observations	References
Antioxidant	Significant scavenging of free radicals
Cytotoxicity	Inhibited growth in tumorigenic cell lines
Neuroprotection	Modulated neuronal survival pathways

Scientific Research Applications

Medicinal Chemistry

Pharmacological Properties
Research indicates that compounds structurally related to piperidine derivatives exhibit a range of pharmacological activities. These include:

• Antimicrobial Activity : Several studies have synthesized piperidine derivatives that demonstrate significant antimicrobial properties. For instance, compounds containing piperidine rings have shown effectiveness against various bacterial strains, suggesting that similar derivatives could be explored for developing new antibiotics .
• CNS Disorders : Piperidine derivatives are being investigated for their potential in treating central nervous system disorders. Compounds that inhibit specific enzymes related to metabolic syndrome and cognitive impairments, such as Alzheimer's disease, have been highlighted in recent studies .

Materials Science

Stabilizers in Polymers
The compound's structural features may allow it to function effectively as a stabilizer in synthetic polymers. For example:

• Light and Heat Stabilizers : Research has demonstrated that certain piperidine derivatives can improve the light stability and heat resistance of polymers. This application is particularly relevant for materials used in outdoor environments where UV exposure and thermal degradation are concerns .

Biological Research

Biochemical Pathways
The compound’s structure allows it to interact with various biological pathways:

• Enzyme Inhibition : Studies on related compounds have shown that they can inhibit enzymes like 11β-hydroxysteroid dehydrogenase type 1, which is involved in glucocorticoid metabolism. This inhibition has implications for treating metabolic disorders such as obesity and diabetes .

Case Study 1: Antimicrobial Activity

A series of novel piperidinyl compounds were synthesized and evaluated for their antimicrobial activity. The results indicated that certain derivatives exhibited potent activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) analysis revealed that modifications to the piperidine ring significantly influenced antimicrobial efficacy.

Compound	Activity Against	Reference
Compound A	E. coli
Compound B	S. aureus
Compound C	Pseudomonas aeruginosa

Case Study 2: CNS Disorders

Research on piperidine derivatives has shown promise in treating cognitive impairments. For example, a compound structurally similar to the target compound was tested for its ability to enhance cognitive function in animal models of Alzheimer's disease. The results indicated a significant improvement in memory retention and cognitive performance.

Study	Model Used	Outcome	Reference
Study A	Mouse model of Alzheimer's	Improved memory retention
Study B	Rat model of cognitive impairment	Enhanced cognitive function

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Analogues with Modified Heterocyclic Substituents

Morpholine-Substituted Analogues

STK081599 (2-(Morpholin-4-yl)-1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone):

• Structural difference : Replaces piperidine with morpholine.
• Molecular weight is 392.54, slightly lower than the piperidine variant (estimated ~406.6 g/mol based on formula).
• Application : Marketed as a research chemical for kinase inhibition studies .

Compound 9c (Morpholino(7-amino-3,4-dihydroquinolin-1(2H)-yl)methanone):

• Structural difference: Contains a 7-amino group on the dihydroquinoline and morpholine instead of piperidine.
• Impact: The amino group may enhance hydrogen bonding with targets like mTOR, as suggested by computational studies in related compounds .

Piperidine/Isoquinoline Hybrids

(3,4-Dihydroisoquinolin-2(1H)-yl)(piperidin-4-yl)methanone (CAS 120848-76-2):

• Structural difference: Replaces dihydroquinoline with dihydroisoquinoline and uses a piperidin-4-yl group.
• Impact : Altered aromatic system may shift binding preferences toward neurotransmitter receptors (e.g., sigma receptors) .

Analogues with Radioisotopes for Imaging

1-(4-(3,4-Dihydroquinolin-1(2H)-yl)piperidin-1-yl)-2-(2-(2-[18F]fluoroethoxy)-4-((1-(methylsulfonyl)piperidin-4-yl)oxy)phenyl)ethanone ([18F]3):

• Structural difference : Incorporates fluorine-18 and a methylsulfonyl-piperidine group.
• Application: Designed for positron emission tomography (PET) imaging of oxytocin receptors, leveraging the dihydroquinoline-piperidine scaffold’s blood-brain barrier penetration .

Anticancer Analogues

AR54 (2-(Pyrimidin-2-ylthio)-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone):

• Structural difference : Substitutes piperidine with a pyrimidin-2-ylthio group and lacks two methyl groups.

Analogues with Extended Aromatic Systems

1-[(2S,4R)-2-Methyl-4-(phenylamino)-6-[4-(piperidin-1-ylmethyl)phenyl]-3,4-dihydroquinolin-1(2H)-yl]ethanone (PDB Ligand 9S3):

• Structural difference: Adds a chiral methyl group, phenylamino substituent, and piperidinylmethyl-phenyl extension.
• Impact : Increased molecular weight (453.62 g/mol) and complexity enhance selectivity for kinase targets but may reduce bioavailability .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Weight	Key Substituents	Biological Application	Source
Target Compound	~406.6*	2,2,4,6-Tetramethyl, phenyl, piperidine	Research (Kinase inhibition)
STK081599	392.54	Morpholine, 2,2,4,6-tetramethyl	Chemical probes
AR54	~437.5*	Pyrimidin-2-ylthio, 2,2,4-trimethyl	Prostate cancer
[18F]3	~550.6*	18F, methylsulfonyl-piperidine	PET imaging
PDB 9S3	453.62	Chiral methyl, phenylamino	Kinase targeting

*Estimated based on molecular formula.

Preparation Methods

Formation of the Dihydroquinoline Core

The dihydroquinoline framework is typically constructed via cyclocondensation reactions. A prominent method involves the Petrenko-Kritschenko reaction , where two moles of an aromatic aldehyde (e.g., benzaldehyde) react with a primary amine and a dialkyl β-ketocarboxylate in a double Mannich reaction. For the 2,2,4,6-tetramethyl-4-phenyl variant, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde serves as a key intermediate. This aldehyde is synthesized through Vilsmeier-Haack formylation of 1,2,2,4-tetramethyl-1,2-dihydroquinoline using phosphoryl chloride and dimethylformamide.

Step-by-Step Preparation Methods

Method 1: Sequential Alkylation and Cyclocondensation

Step 1: Synthesis of 1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde

• Reactants : 1,2,2,4-Tetramethyl-1,2-dihydroquinoline, POCl₃, DMF.

• Conditions : Vilsmeier-Haack reaction at 0–5°C for 2 hours, followed by warming to 80°C for 6 hours.

• Yield : 68–72%.

Step 2: Chloroacetylation of the Dihydroquinoline Core

• Reactants : Dihydroquinolinecarbaldehyde, chloroacetyl chloride, pyridine.

• Conditions : Reflux in tetrahydrofuran (THF) for 6 hours.

• Yield : 55–60%.

Step 3: Piperidine Coupling

• Reactants : 2-Chloro-1-(dihydroquinolinyl)ethanone, piperidine, triethylamine.

• Conditions : Stirring in acetonitrile at room temperature for 6 hours.

• Yield : 70–75%.

Table 1: Comparative Yields Across Synthetic Steps

Step	Reactants	Conditions	Yield (%)	Reference
1	POCl₃, DMF	80°C, 6h	68–72
2	ClCH₂COCl	THF reflux	55–60
3	Piperidine	RT, 6h	70–75

Optimization of Reaction Parameters

Solvent Effects

Polar aprotic solvents (e.g., DMF, acetonitrile) enhance nucleophilicity in piperidine coupling steps, while THF optimizes chloroacetylation by stabilizing intermediates. Ethanol, though less efficient, is preferred for large-scale reactions due to lower toxicity.

Catalytic Systems

• Base Catalysts : Triethylamine (10 mol%) accelerates deprotonation during piperidine substitution.

• Metal Catalysts : Palladium acetate (5 mol%) improves yields in coupling reactions but increases costs.

Table 2: Impact of Catalysts on Yield

Catalyst	Reaction	Yield (%)	Cost (Relative)
None	Piperidine coupling	70	Low
Pd(OAc)₂	Ullmann coupling	85	High
CuI	Buchwald-Hartwig	78	Moderate

Characterization and Validation

Spectroscopic Analysis

• ¹H NMR : Key signals include δ 1.2–1.6 ppm (piperidine CH₂), δ 2.1–2.3 ppm (N-CH₃), and δ 6.8–7.4 ppm (aromatic protons).

• IR : Stretching vibrations at 1650 cm⁻¹ (C=O) and 1240 cm⁻¹ (C-N) confirm ethanone and piperidine groups.

Chromatographic Purity

HPLC analyses using C18 columns (acetonitrile/water = 70:30) show ≥95% purity for optimized batches.

Applications and Derivative Synthesis

Biological Activity

Analogues of this compound exhibit antimicrobial (MIC = 8–16 µg/mL against S. aureus) and anticancer (IC₅₀ = 12 µM against MCF-7) properties, attributed to the dihydroquinoline-piperidine pharmacophore.

Functionalization Pathways

• Hydrogenation : Reduces the quinoline ring to tetrahydroquinoline, enhancing solubility.

• Sulfonation : Introduces sulfonyl groups at C-6 for improved pharmacokinetics .

Q & A

Basic: What are the critical steps and analytical methods for synthesizing and characterizing this compound?

Answer:
The synthesis typically involves multi-step reactions starting with functionalized quinoline and piperidine derivatives. Key steps include:

• Alkylation/condensation : Reacting a tetramethyl-4-phenyl-3,4-dihydroquinoline precursor with a piperidine-containing electrophile (e.g., chloroethanone derivatives) under reflux conditions in ethanol or dichloromethane .
• Purification : Column chromatography or recrystallization to isolate the product.
  Characterization :
• TLC monitors reaction progress.
• NMR spectroscopy (¹H, ¹³C) confirms structural integrity, with emphasis on resolving signals from methyl groups and the dihydroquinoline ring .
• Mass spectrometry validates molecular weight .

Basic: How should researchers handle safety and stability considerations during experimental workflows?

Answer:

• Safety protocols : Use fume hoods, gloves, and eye protection. Refer to SDS guidelines for similar piperidine/quinoline derivatives (e.g., emergency procedures for inhalation/contact) .
• Stability : Store at -20°C under inert gas (N₂/Ar) to prevent degradation. Monitor via HPLC for purity changes over time .

Advanced: What strategies optimize reaction yields and minimize by-products?

Answer:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity in alkylation steps, while ethanol reduces side reactions in condensation .
• Catalysts : Use mild bases (e.g., K₂CO₃) to avoid quinoline ring decomposition .
• Temperature control : Gradual heating (60–80°C) improves kinetic control, reducing thermal degradation .

Advanced: How can spectral data contradictions (e.g., NMR signal overlap) be resolved?

Answer:

• Advanced NMR techniques : 2D-COSY or HSQC to resolve overlapping proton signals, particularly for methyl and diastereotopic protons in the dihydroquinoline ring .
• Computational modeling : Compare experimental NMR shifts with DFT-calculated values (software: Gaussian or ORCA) to assign ambiguous signals .

Advanced: What methodologies assess the compound’s pharmacological potential?

Answer:

• In vitro assays :
  • Enzyme inhibition : Screen against targets like kinases or GPCRs using fluorescence polarization .
  • Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa) to evaluate antiproliferative activity .
• Structure-activity relationship (SAR) : Modify the piperidine substituents or dihydroquinoline methyl groups to probe binding affinity trends .

Advanced: How can computational tools predict the compound’s biological activity?

Answer:

• Molecular docking : Use AutoDock Vina to model interactions with targets like 5-HT₂ receptors (PDB ID: 6WGT) .
• QSAR models : Train regression models on analogs (e.g., piperidinyl methanones) to predict logP, pIC₅₀, and bioavailability .

Advanced: How should researchers address variability in synthetic yields or biological activity data?

Answer:

• Design of Experiments (DoE) : Use factorial designs to test variables (solvent, temperature, stoichiometry) and identify critical factors .
• Statistical analysis : Apply ANOVA to distinguish experimental noise from significant trends (e.g., ±10% yield variation) .
• Replication : Repeat assays in triplicate with independent synthetic batches to confirm reproducibility .

Advanced: What techniques evaluate the compound’s stability under physiological conditions?

Answer:

• Simulated biological fluids : Incubate in PBS (pH 7.4) or human serum at 37°C, followed by LC-MS to track degradation products .
• Accelerated stability studies : Use thermal cyclers (40–60°C) to model long-term storage and identify degradation pathways .